Cas no 2229224-16-0 (2,2,2-trifluoro-1-(2-hydroxy-5-nitrophenyl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(2-hydroxy-5-nitrophenyl)ethan-1-one
• CAS No: 2229224-16-0
• MF: C₈H₄F₃NO₄
• MW: 235.116872787476
• CID: 5859659
• PubChem ID: 165632482
• Update Time: 2025-05-24

2,2,2-trifluoro-1-(2-hydroxy-5-nitrophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(2-hydroxy-5-nitrophenyl)ethan-1-one
• EN300-1950990
• 2229224-16-0

• Inchi： 1S/C8H4F3NO4/c9-8(10,11)7(14)5-3-4(12(15)16)1-2-6(5)13/h1-3,13H
• InChI Key： SAZUUQLNMYFLFO-UHFFFAOYSA-N
• SMILES： FC(C(C1C(=CC=C(C=1)[N+](=O)[O-])O)=O)(F)F

Computed Properties

• Exact Mass: 235.00924210g/mol
• Monoisotopic Mass: 235.00924210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.1Ų

Additional information on 2,2,2-trifluoro-1-(2-hydroxy-5-nitrophenyl)ethan-1-one

Introduction to 2,2,2-trifluoro-1-(2-hydroxy-5-nitrophenyl)ethan-1-one (CAS No. 2229224-16-0) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2,2,2-trifluoro-1-(2-hydroxy-5-nitrophenyl)ethan-1-one, identified by the chemical abstracts service number CAS No. 2229224-16-0, is a fluorinated ketone derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential biological activities. The compound features a trifluoromethyl group and a nitro-substituted phenolic moiety, which are known to modulate electronic and steric effects, making it a valuable scaffold for designing novel pharmacophores.

The structural composition of 2,2,2-trifluoro-1-(2-hydroxy-5-nitrophenyl)ethan-1-one imparts distinct physicochemical characteristics that enhance its solubility in both polar and nonpolar solvents, a property that is particularly advantageous in drug formulation and delivery systems. The presence of both hydroxyl and nitro functional groups allows for further chemical modifications, enabling the synthesis of a diverse array of derivatives with tailored biological functions.

In recent years, the interest in fluorinated compounds has surged due to their prevalence in bioactive molecules and their ability to improve metabolic stability, binding affinity, and pharmacokinetic profiles. Studies have demonstrated that the trifluoromethyl group can enhance the lipophilicity of molecules, thereby facilitating membrane penetration and improving oral bioavailability. Additionally, the nitro group serves as a versatile handle for redox reactions, allowing for the development of prodrugs or activation mechanisms that can be selectively triggered in vivo.

The long-tail keyword "fluorinated ketone derivative" highlights the compound's role as a building block in medicinal chemistry. The combination of fluorine atoms and a carbonyl group creates a system that is both electronically rich and capable of participating in hydrogen bonding interactions. This dual functionality makes 2,2,2-trifluoro-1-(2-hydroxy-5-nitrophenyl)ethan-1-one particularly useful in designing molecules that interact with biological targets such as enzymes or receptors.

Recent advancements in computational chemistry have enabled the rapid screening of such derivatives for potential therapeutic applications. Molecular docking studies have shown that compounds with similar scaffolds can exhibit inhibitory activity against various enzymes implicated in diseases such as cancer, inflammation, and neurodegeneration. For instance, computational models suggest that derivatives of 2,2,2-trifluoro-1-(2-hydroxy-5-nitrophenyl)ethan-1-one may interact with the active sites of kinases or proteases by leveraging the hydroxyl and nitro groups for hydrogen bonding and hydrophobic interactions.

The long-tail keyword "biological activity" underscores the importance of experimental validation to confirm these predictions. In vitro assays have begun to explore the potential of this compound as an intermediate in synthesizing novel therapeutics. Preliminary results indicate that certain derivatives exhibit modest inhibitory effects on target enzymes, warranting further optimization through structure-activity relationship (SAR) studies.

The long-tail keyword "medicinal chemistry applications" encompasses a broad range of possibilities for this compound. Beyond enzyme inhibition, researchers are investigating its potential as a precursor for small-molecule probes used in imaging techniques or as a component in drug cocktails designed to achieve synergistic effects. The versatility of its functional groups allows for modifications that can fine-tune its reactivity and selectivity.

The development of new synthetic methodologies has also been instrumental in expanding the library of derivatives derived from 2,2,2-trifluoro-1-(2-hydroxy-5-nitrophenyl)ethan-1-one. Transition-metal-catalyzed reactions have enabled efficient introductions of additional substituents at various positions on the molecule, while biocatalytic approaches offer sustainable alternatives to traditional synthetic routes. These advancements not only accelerate the discovery process but also align with green chemistry principles by reducing waste and energy consumption.

The long-tail keyword "synthetic pathways" is critical for understanding how this compound can be incorporated into larger drug discovery programs. By streamlining synthetic routes, researchers can more rapidly generate libraries of compounds for high-throughput screening (HTS), increasing the likelihood of identifying lead candidates with desired properties.

The intersection of computational modeling with experimental chemistry has been particularly fruitful for exploring the potential of 2,2,2-trifluoro-1-(2-hydroxy-5-nitrophenyl)ethan-1-one. Machine learning algorithms trained on large datasets have improved predictions of biological activity based on molecular descriptors derived from its structure. This synergy between computational tools and wet-lab experimentation has accelerated the pace at which novel compounds are being discovered and optimized.

The long-tail keyword "drug discovery pipeline" reflects the compound's role as a key intermediate in this process. As pharmaceutical companies seek innovative molecules to address unmet medical needs, compounds like this one provide valuable starting points for generating proprietary candidates with unique profiles.

In conclusion, 2229224-16-0 represents a promising scaffold with diverse applications across chemical biology and medicinal chemistry. Its structural features—particularly the trifluoromethyl and nitro-substituted phenolic groups—offer opportunities for designing molecules with enhanced biological activity and improved pharmacokinetic properties. As research continues to uncover new synthetic strategies and computational tools for analyzing molecular interactions, 2229224-16-0 is poised to play an increasingly important role in the development of next-generation therapeutics.